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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxy-6-methylbenzoate is a substituted aromatic ester with potential
applications in chemical synthesis and as a biologically active agent. While a detailed historical
account of its discovery is not extensively documented, its synthesis and properties have been
characterized. This technical guide provides a comprehensive overview of Methyl 2-hydroxy-
6-methylbenzoate, including its physicochemical properties, synthesis methodologies, and
known biological context. The information is presented to support researchers and
professionals in drug development and related scientific fields.

Introduction

Methyl 2-hydroxy-6-methylbenzoate, also known as methyl 6-methylsalicylate, is an organic
compound belonging to the class of o-hydroxybenzoic acid esters.[1] Its structure is
characterized by a benzene ring substituted with a methyl group, a hydroxyl group, and a
methyl ester group. While the specific historical details of its initial discovery and synthesis are
not well-documented in publicly available literature, its structural motifs are of interest in
medicinal chemistry. This guide consolidates the current knowledge on this compound,
focusing on its chemical and physical properties, synthesis, and potential biological relevance.
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-hydroxy-6-methylbenzoate is
provided in Table 1. These properties are crucial for its handling, characterization, and
application in various experimental settings.

Property Value Source

Molecular Formula CoH1003 PubChem][2]
Molecular Weight 166.17 g/mol PubChem|[2]
CAS Number 33528-09-5 PubChem[2]

methyl 2-hydroxy-6-
IUPAC Name PubChem|[2]
methylbenzoate

Methyl 6-methylsalicylate, 2,6-
Synonyms ] ] PubChem[2]
Cresotic acid, methyl ester

Appearance Powder CymitQuimica[3]

Purity 297% AChemBlock[4]
CC1=C(C(=CC=C1)0O)C(=0)O

SMILES c PubChem|[5]
GPNCYIZKJTXKRO-

InChiKey PubChem|[5]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

While a definitive historical synthesis is not documented, modern synthetic routes are available,
often as part of a multi-step process for preparing more complex molecules. One such method
is detailed in a patent for the preparation of 2-methoxy-6-methylbenzoic acid, where Methyl 2-
hydroxy-6-methylbenzoate is a key intermediate.[6]

Synthesis of Methyl 2-hydroxy-6-methylbenzoate via
Diazotization, Hydrolysis, and Esterification
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This process involves a one-pot reaction starting from 2-amino-6-methylbenzoic acid methyl
ester.[6]

Experimental Protocol:

e Reaction Setup: A reduction product (2-amino-6-methylbenzoic acid or its methyl ester) is
used as the raw material in a methanol solvent.

» Diazotization, Hydrolysis, and Esterification: A diazotization reagent is added to the
methanolic solution to carry out a one-pot diazotization, hydrolysis, and esterification
reaction to yield 2-hydroxy-6-methyl benzoate.

o Work-up: The reaction mixture is heated to 85-100°C to distill and recover methanol. Water is
then added, and the mixture is allowed to stand for layering.

o Extraction and Isolation: The aqueous layer is extracted with a suitable organic solvent (e.g.,
MIBK or MTBE). The organic layers are combined, concentrated, and combined with the oil
layer from the initial separation to obtain crude Methyl 2-hydroxy-6-methylbenzoate.[6]

The following diagram illustrates the general workflow for the synthesis and isolation of crude
Methyl 2-hydroxy-6-methylbenzoate.
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Crude Methyl 2-hydroxy-6-methylbenzoate

2-Amino-6-methylbenzoic acid One-pot Diazotization, Distill to remove Methanol Add Water & Extract Aqueous Layer Combine Organic Extracts
(or methyl ester) in Methanol Hydrolysis & Esterification (85-100 °C) Separate Layers with Organic Solvent &Oil Layer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-hydroxy-6-
methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216259#discovery-and-history-of-methyl-2-hydroxy-
6-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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